Cas no 1058240-79-1 (1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea)

• Product Name: 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• CAS No: 1058240-79-1
• MF: C₂₃H₂₆N₄O₄
• MW: 422.476945400238
• CID: 6061740
• PubChem ID: 44116342
• Update Time: 2025-05-20

1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• 1-(3,5-dimethoxyphenyl)-3-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]urea
• 1-(3,5-dimethoxyphenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea
• AKOS024500475
• VU0637398-1
• F5149-0377
• 1058240-79-1

• Inchi： 1S/C23H26N4O4/c1-16-5-7-17(8-6-16)21-9-10-22(28)27(26-21)12-4-11-24-23(29)25-18-13-19(30-2)15-20(14-18)31-3/h5-10,13-15H,4,11-12H2,1-3H3,(H2,24,25,29)
• InChI Key： QCRDSQSDGDRAOP-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=CC(OC)=C1)C(NCCCN1N=C(C2=CC=C(C)C=C2)C=CC1=O)=O

Computed Properties

• Exact Mass: 422.19540532g/mol
• Monoisotopic Mass: 422.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea

1-(3,5-Dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea

1-(3,5-Dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea is a complex organic compound with the CAS registry number 1058240-79-1. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The molecule features a dimethoxyphenyl group, a dihydropyridazine ring, and a urea functional group, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The dimethoxyphenyl group in the molecule contributes to its aromatic stability and enhances its pharmacokinetic properties. This group is also known to exhibit antioxidant activity, which can be beneficial in therapeutic applications. The dihydropyridazine ring, on the other hand, is a heterocyclic structure that plays a critical role in modulating the compound's electronic properties and bioactivity. Recent studies have shown that dihydropyridazines can act as scaffolds for designing novel kinase inhibitors and anti-inflammatory agents.

The urea functional group at the core of this compound is known for its ability to form hydrogen bonds, which is essential for molecular recognition and binding interactions. This makes the compound an attractive target for designing drugs that target specific protein-protein interactions or enzyme active sites. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of such compounds with high accuracy, further enhancing their potential in drug design.

One of the most notable features of 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea is its structural versatility. The presence of multiple functional groups allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the 4-methylphenyl group can be substituted with other electron-donating or electron-withdrawing groups to fine-tune its bioactivity and selectivity.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of synthesis but also provided deeper insights into the compound's structural integrity and stability. Furthermore, computational modeling studies have revealed that this compound exhibits promising activity against several disease-related targets, including kinases and proteases.

In terms of applications, 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea has shown potential in the field of oncology due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, it has been explored as a candidate for treating inflammatory diseases, where its anti-inflammatory properties are highly valued.

The development of this compound has also been supported by green chemistry principles, with researchers focusing on minimizing waste and optimizing reaction conditions. This approach not only enhances sustainability but also aligns with current trends in pharmaceutical research towards environmentally friendly practices.

In conclusion, 1-(3,5-dimethoxyphenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea (CAS No: 1058240-79-1) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool for addressing unmet medical needs and advancing therapeutic interventions.